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Compound of Interest

Compound Name: Dithizone

Cat. No.: B143531

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dithizone (Diphenylthiocarbazone) is a versatile organosulfur compound widely recognized in
analytical chemistry and biomedical research for its potent chelating properties.[1][2] This
technical guide provides a comprehensive overview of the chemical and physical
characteristics of dithizone, alongside detailed experimental protocols for its application in
metal ion detection and quantification. Its ability to form intensely colored complexes with
various metal ions makes it an invaluable tool in spectrophotometric analysis, particularly for
trace metal detection in environmental and biological samples.[1][3]

Core Chemical and Physical Properties

Dithizone is a black to dark purple crystalline powder.[4][5] Its utility is fundamentally linked to
its distinct chemical and physical properties, which are summarized below.

General Properties
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Property Value Reference
Chemical Formula C13H12N4S [61[7]
Molecular Weight 256.33 g/mol [4107]
CAS Number 60-10-6 [1][6]
Bluish-black or dark purple to
Appearance _ [4][6]
black crystalline powder
Melting Point 168 °C (decomposes) [41[71[8]

Solubility and Dissociation

Dithizone is practically insoluble in water but demonstrates solubility in various organic

solvents.[5][7][9] The solubility and acidic nature of dithizone are critical for its application in

solvent extraction procedures.

Property Value Reference
Water Solubility Insoluble [71[8][10]
Freely soluble in chloroform
and carbon tetrachloride;
Solubility in Organic Solvents Soluble in ethanol, dimethyl [7108][10][11]
sulfoxide, and pyridine;
Sparingly soluble in alcohols.
pKai 4.50 (at 25°C) [2][71110]
pKaz 15 (at 25°C) [21[7]

Spectroscopic Properties

The vibrant color of dithizone and its metal complexes is the basis for its use in colorimetric

and spectrophotometric analysis. The molar absorptivity is a key parameter for quantitative

measurements.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dithizone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.chemimpex.com/products/22788
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://wap.guidechem.com/encyclopedia/dithizone-dic265.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dithizone
https://www.chemimpex.com/products/22788
https://pubchem.ncbi.nlm.nih.gov/compound/Dithizone
https://www.chemimpex.com/products/22788
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.mpbio.com/au/dithizone-1-g
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://cameo.mfa.org/wiki/Dithizone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.researchgate.net/publication/280387142_Effect_of_various_solvents_on_the_absorption_spectra_of_dithizone_and_DFT_calculations
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.mpbio.com/au/dithizone-1-g
https://m.chemicalbook.com/ProductChemicalPropertiesCB5753569_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.mpbio.com/au/dithizone-1-g
https://m.chemicalbook.com/ProductChemicalPropertiesCB5753569_EN.htm
https://www.mpbio.com/us/dithizone-1-g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5753569.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB5753569_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5753569.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5753569.aspx
https://www.benchchem.com/product/b143531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Amax (in Chloroform) 604-607 nm [10]
Molar Absorptivity of Lead-
o 3.99 x 10% L mol~t cm™1 [12]
Dithizone Complex
Molar Absorptivity of Selenium
7000 m2 mol—t [3]

Dithizonate

Experimental Protocols
Preparation of a Standard Dithizone Solution

Objective: To prepare a dithizone solution of a specific concentration for use in analytical
procedures.

Materials:

Dithizone powder

o Chloroform or carbon tetrachloride (analytical grade)[13]

» Analytical balance

o Beaker

e Volumetric flask (e.g., 100 mL)

o Personal Protective Equipment (gloves, goggles, lab coat)[13]
e Fume hood

Procedure:

o Weighing: Accurately weigh the desired amount of dithizone powder using an analytical
balance. For a 0.01% (w/v) solution, weigh 0.01 grams of dithizone.[13]
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Dissolving: Transfer the weighed dithizone to a clean beaker. Add a small amount of the
chosen solvent (chloroform or carbon tetrachloride) and gently swirl to dissolve the powder
completely.[13]

Transfer: Once fully dissolved, transfer the solution to a volumetric flask. Rinse the beaker
with a small amount of the solvent and add the rinsing to the volumetric flask to ensure a
complete transfer.[13]

Dilution: Add more solvent to the volumetric flask until the solution reaches the calibration
mark.[13]

Mixing: Stopper the flask and invert it several times to ensure the solution is thoroughly
mixed.

Storage: Store the prepared solution in a dark, tightly sealed container to prevent
degradation from light and moisture. It is recommended to prepare dithizone solutions fresh.
[13][14]

Purification of Dithizone

Obijective: To purify commercial dithizone for sensitive analytical applications.
Materials:

Crude dithizone

Carbon tetrachloride (CCla)

0.8M aqueous ammonia

Dilute sulfuric acid (H2S0a)

Separatory funnel

Sintered glass funnel

Vacuum source
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Procedure:

Dissolution: Dissolve the crude dithizone in CCla to create a concentrated solution.[2]
« Filtration: Filter the solution through a sintered glass funnel.[2]

o Extraction: Transfer the filtered solution to a separatory funnel and shake it with 0.8M
agueous ammonia. The dithizonate ion will be extracted into the aqueous layer.[2]

e Washing: Discard the organic layer. Wash the aqueous layer with several portions of CCla to
remove impurities.[2]

» Precipitation: Acidify the aqueous layer with dilute H2SOa to precipitate the purified
dithizone.[2]

e Drying: Collect the precipitate and dry it under a vacuum.[2]

Solvent Extraction of Lead(ll) lons

Objective: To selectively extract lead(ll) ions from an agueous sample using a dithizone
solution.

Materials:

Aqueous sample containing lead(ll) ions

» Standard dithizone solution (in chloroform or CCla)

 Citrate solution (to prevent precipitation of metal hydroxides)[15]
o Potassium cyanide (KCN) solution (to complex other metals)[15]
o Ammonium hydroxide (NH4OH) for pH adjustment[15]

 Nitric acid (HNO3), dilute solution

e Separatory funnel

e pH meter or indicator paper
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Procedure:
o Sample Preparation: Place a known volume of the aqueous sample into a separatory funnel.

o Complexation and pH Adjustment: Add the citrate solution and KCN solution to the sample.
Adjust the pH of the solution to approximately 9.2 with NH4aOH.[15]

o Extraction: Add a known volume of the standard dithizone solution to the separatory funnel.
Shake vigorously for several minutes to allow the lead-dithizone complex to form and
transfer to the organic phase. The organic layer will turn red.[16]

o Phase Separation: Allow the layers to separate. Drain the organic layer (containing the lead-
dithizone complex) into a clean container.

» Stripping (Back-extraction): To isolate the lead, the organic extract can be shaken with a
dilute solution of nitric acid. This will transfer the lead ions back into an aqueous phase.[15]

e Analysis: The concentration of lead in either the final organic extract or the stripped aqueous
solution can be determined using spectrophotometry or atomic absorption spectroscopy.[15]
[17]

Visualized Workflows and Relationships
General Workflow for Metal lon Extraction and Analysis

The following diagram illustrates the general workflow for the extraction and subsequent
analysis of metal ions using dithizone.

Click to download full resolution via product page
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Caption: Workflow for the extraction and analysis of metal ions using dithizone.

Logical Relationship of Dithizone Chelation

This diagram shows the logical relationship in the chelation process where dithizone acts as a

Aqueous Phase

ligand to form a complex with a metal ion.

Dithizone (Ligand)

Metal-Dithizone Complex

Dissolved in (Colored)

Soluble in

Organic Solvent
(e.g., Chloroform)

Click to download full resolution via product page

Caption: The chelation process of a metal ion by dithizone in a two-phase system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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